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Compound of Interest

Compound Name: JNJ-10258859

Cat. No.: B1672989

Technical Support Center: JNJ-10258859

This technical support center provides guidance on the stability, storage, and handling of INJ-
10258859 for researchers, scientists, and drug development professionals. The information is
compiled from publicly available data and general laboratory best practices.

Physicochemical Properties

Property Value Source
Molecular Formula C30H24N403 PubChem[1]
Molecular Weight 488.5 g/mol PubChem[1]

(3R)-3-(2,3-dihydro-1-
benzofuran-5-yl)-2-[5-(4-

IUPAC Name methoxyphenyl)pyrimidin-2- PubChem[1]
yl]-3,4-dihydro-1H-pyrrolo[3,4-
b]quinolin-9-one

CAS Number 374927-03-4 PubChem[1]

Potent and selective
Mechanism of Action phosphodiesterase type 5 Tebubio[2], Labshake[3]
(PDES) inhibitor
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Stability and Storage Best Practices

Currently, detailed public data on the comprehensive stability of INJ-10258859 under various

conditions (e.g., different solvents, light exposure, and a range of temperatures) is limited. The

following recommendations are based on information from a commercial supplier and general

best practices for handling research compounds.

Condition Recommendation Source
Storage Temperature -20°C Tebubio[2][4]
Shipping Shipped on a cool pack. Tebubio[2][4]

Long-term Storage

Store in a tightly sealed
container at the recommended

temperature.

General Best Practice

Solution Stability

Information not publicly
available. It is recommended to
prepare fresh solutions for
each experiment or conduct in-
house stability studies for

frozen aliquots.

General Best Practice

Light Sensitivity

Information not publicly
available. As a precaution,

protect from direct light.

General Best Practice

Troubleshooting Guide & FAQs

This section addresses potential issues that researchers may encounter during their
experiments with JINJ-10258859.

Q1: | received JNJ-10258859, and the cool pack was no longer cold. Is the compound still

viable?

Al: While the supplier ships JNJ-10258859 on a cool pack, the viability of the compound upon

arrival with a thawed pack is not definitively known from public data. For critical experiments, it
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is advisable to contact the supplier for guidance on temperature excursions. For non-critical
experiments, you may proceed but should be aware of the potential for reduced activity.

Q2: How should | prepare a stock solution of JNJ-102588597

A2: Information on the solubility of INJ-10258859 in various solvents is not readily available. It
is recommended to consult the supplier's technical data sheet if available. For novel
compounds, initial solubility tests in small quantities using common laboratory solvents such as
DMSO, ethanol, or DMF are advised.

Q3: Can | store INJ-10258859 in solution? If so, for how long?

A3: There is no publicly available data on the stability of INJ-10258859 in solution. The best
practice is to prepare fresh solutions for each experiment. If you need to store solutions, it is
recommended to aliquot the stock solution into single-use vials and store them at -20°C or
-80°C to minimize freeze-thaw cycles. A small-scale stability study should be performed by
testing an aged aliquot against a freshly prepared solution to determine the stability under your
specific storage conditions.

Q4: My experiment is not showing the expected results. Could the JNJ-10258859 have
degraded?

A4: Several factors could lead to unexpected results. First, verify the proper storage and
handling of the compound. Improper storage, such as repeated freeze-thaw cycles of solutions
or storage at room temperature, can lead to degradation. Second, confirm the concentration
and preparation of your working solutions. If you suspect compound degradation, it is
recommended to use a fresh vial of the compound or purchase a new batch.

Q5: How does JNJ-10258859 work?

A5: INJ-10258859 is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5).[2][3]
PDES5 is an enzyme that breaks down cyclic guanosine monophosphate (cGMP). By inhibiting
PDES5, JNJ-10258859 increases the intracellular levels of cGMP, which then acts as a second
messenger in various signaling pathways.

Signaling Pathway
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JNJ-10258859 Mechanism of Action: Inhibition of the PDE5/cGMP Signaling Pathway

JNJ-10258859 exerts its effect by modulating the nitric oxide (NO)-cGMP signaling pathway. In
this pathway, NO activates soluble guanylate cyclase (sGC), which in turn catalyzes the
conversion of guanosine triphosphate (GTP) to cGMP. cGMP then activates protein kinase G
(PKG), leading to various downstream effects, including smooth muscle relaxation. PDES5 is the
enzyme responsible for the degradation of cGMP to the inactive GMP. By inhibiting PDE5, JNJ-
10258859 prevents the breakdown of cGMP, leading to its accumulation and enhanced PKG
signaling.
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Caption: Mechanism of JNJ-10258859 action via PDES5 inhibition.

Experimental Protocols

Detailed experimental protocols for the use of INJ-10258859 are not widely available in the
public domain. Researchers should develop specific protocols based on their experimental
needs, taking into consideration the information provided in this guide. Key steps in a typical
experimental workflow would include:
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Caption: General experimental workflow for using JNJ-10258859.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [JNJ-10258859 stability and storage best practices].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672989#nj-10258859-stability-and-storage-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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